Cas no 28460-13-1 (Carbamic acid,dipentyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI))

• Product Name: Carbamic acid,dipentyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI)
• CAS No: 28460-13-1
• MF: C₂₁H₃₅NO₂
• MW: 333.508106470108
• CID: 259120
• PubChem ID: 34245
• Update Time: 2025-04-19

Carbamic acid,dipentyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,dipentyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI)
• (3-tert-butylphenyl) N,N-dipentylcarbamate
• CARBAMIC ACID, N,N-DIPENTYL-, 3-tert-BUTYLPHENYL ESTER
• BRN 2701719
• DTXSID70182660
• N,N-Dipentylcarbamic acid 3-tert-butylphenyl ester
• R 996
• Phenol, 3-tert-butyl-, dipentylcarbamate
• 28460-13-1

• Inchi： 1S/C21H35NO2/c1-6-8-10-15-22(16-11-9-7-2)20(23)24-19-14-12-13-18(17-19)21(3,4)5/h12-14,17H,6-11,15-16H2,1-5H3
• InChI Key： JPCXGUJJYTYJGI-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(=C1)C(C)(C)C)C(N(CCCCC)CCCCC)=O

Computed Properties

• Exact Mass: 333.26695
• Monoisotopic Mass: 333.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54